Cas no 109039-81-8 (3H-Naphtho[1,2,3-de]quinoline-4-sulfonicacid, 1-acetyl-2,7-dihydro-2,7-dioxo-)
109039-81-8 structure
Product Name:3H-Naphtho[1,2,3-de]quinoline-4-sulfonicacid, 1-acetyl-2,7-dihydro-2,7-dioxo-
CAS No:109039-81-8
MF:C18H11NO6S
MW:369.348043680191
CID:128259
PubChem ID:137091920
Update Time:2025-04-18
3H-Naphtho[1,2,3-de]quinoline-4-sulfonicacid, 1-acetyl-2,7-dihydro-2,7-dioxo- Chemical and Physical Properties
Names and Identifiers
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- 3H-Naphtho[1,2,3-de]quinoline-4-sulfonicacid, 1-acetyl-2,7-dihydro-2,7-dioxo-
- 3H-Naphtho[1,2,3-de]quinoline-4-sulfonic acid, 1-acetyl-2,7-dihydro-2,7-dioxo-
- DTXSID90669448
- 1-Acetyl-2,7-dioxo-2,7-dihydro-3H-naphtho[1,2,3-de]quinoline-4-sulfonic acid
- 109039-81-8
-
- Inchi: 1S/C18H11NO6S/c1-8(20)13-14-9-4-2-3-5-10(9)17(21)11-6-7-12(26(23,24)25)16(15(11)14)19-18(13)22/h2-7,20H,1H3,(H,23,24,25)/b13-8+
- InChI Key: AMWAXPPNZKTWKJ-MDWZMJQESA-N
- SMILES: S(C1=CC=C2C(C3C=CC=CC=3C3/C(=C(/C)\O)/C(N=C1C=32)=O)=O)(=O)(=O)O
Computed Properties
- Exact Mass: 369.03070824g/mol
- Monoisotopic Mass: 369.03070824g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 1
- Complexity: 1020
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 130Ų
3H-Naphtho[1,2,3-de]quinoline-4-sulfonicacid, 1-acetyl-2,7-dihydro-2,7-dioxo- Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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